Cas no 1805186-39-3 (3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine
• CAS No: 1805186-39-3
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4881025
• Update Time: 2025-10-20

3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C7H3F6NO/c8-5(9)3-4(7(11,12)13)2(15)1-14-6(3)10/h1,5,15H
• InChI Key： CEMIPIPNXFEVBM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1C(F)F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 220
• XLogP3: 2.4
• Topological Polar Surface Area: 33.1

Additional information on 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine

Introduction to 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No: 1805186-39-3)

The compound 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No: 1805186-39-3) is a highly specialized organic compound with a unique structure that has garnered significant attention in the fields of medicinal chemistry and materials science. This pyridine derivative features a combination of fluorinated substituents, including a difluoromethyl group and a trifluoromethyl group, which contribute to its distinctive chemical properties. The presence of a hydroxyl group further enhances its reactivity and potential for functionalization.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery, particularly due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The compound 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine has been explored as a potential lead molecule in the development of novel therapeutics targeting various disease states, including cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution, Friedel-Crafts alkylation, and hydroxylation reactions. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's suitability for advanced biological testing. Its structural complexity makes it an ideal candidate for studying fluorine's influence on molecular interactions and reactivity.

In terms of applications, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine has shown promise in the development of fluorescent sensors and optoelectronic materials. Its fluorinated substituents contribute to enhanced fluorescence quantum yields, making it a valuable component in bioimaging applications. Additionally, its hydroxyl group facilitates hydrogen bonding, which is critical for stabilizing supramolecular assemblies in materials science.

Recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the fluorinated groups significantly alter the molecule's electron distribution, enhancing its ability to act as an electron-deficient aromatic system. This property is particularly advantageous in catalytic applications, where electron-deficient pyridines are often employed as ligands or catalysts.

Furthermore, the compound's hydroxyl group provides opportunities for further functionalization, such as esterification or glycosylation, which can expand its utility in drug delivery systems and bioconjugation technologies. Its unique combination of fluorinated substituents and hydroxyl functionality makes it a versatile building block for constructing complex molecular architectures.

In conclusion, 3-(Difluoromethyl)-2-fluoro-5-hydroxy-4-(trifluoromethyl)pyridine (CAS No: 1805186-39-3) represents a cutting-edge compound with diverse applications across multiple disciplines. Its intricate structure and favorable chemical properties position it as a valuable tool for advancing both fundamental research and applied technologies.